Cas no 68807-90-9 (Phenolphthalein diphosphate tetrasodium salt)

Phenolphthalein diphosphate tetrasodium salt structure
68807-90-9 structure
Product Name:Phenolphthalein diphosphate tetrasodium salt
CAS No:68807-90-9
MF:C20H16Na4O12P2
MW:602.240451812744
MDL:MFCD00005907
CID:58872
PubChem ID:3085390
Update Time:2025-04-18

Phenolphthalein diphosphate tetrasodium salt Chemical and Physical Properties

Names and Identifiers

    • Phenolphthalein diphosphate tetrasodium salt
    • Tetrasodium [4-[3-oxo-1-(4-phosphonatooxyphenyl)-2-benzofuran-1-yl]phenyl] phosphate
    • Phenolphthalein bisphosphate tetrasodium salt
    • Phenolphthalein diphosphate-Na4-salt research grade
    • tetrasodium,[4-[3-oxo-1-(4-phosphonatooxyphenyl)-2-benzofuran-1-yl]phenyl] phosphate,dihydrate
    • FT-0641208
    • EINECS 272-326-3
    • DTXSID90218915
    • Tetrasodium isobenzofuran-3,3-diylbis(p-phenylene) bis(phosphate)
    • 68807-90-9
    • tetrasodium;[4-[3-oxo-1-(4-phosphonatooxyphenyl)-2-benzofuran-1-yl]phenyl] phosphate;dihydrate
    • QYFYAAPDTZOYPC-UHFFFAOYSA-J
    • DTXCID40141406
    • DB-055190
    • MDL: MFCD00005907
    • Inchi: 1S/C20H16O10P2.4Na.2H2O/c21-19-17-3-1-2-4-18(17)20(28-19,13-5-9-15(10-6-13)29-31(22,23)24)14-7-11-16(12-8-14)30-32(25,26)27;;;;;;/h1-12H,(H2,22,23,24)(H2,25,26,27);;;;;2*1H2/q;4*+1;;/p-4
    • InChI Key: QYFYAAPDTZOYPC-UHFFFAOYSA-J
    • SMILES: P(=O)([O-])([O-])OC1C=CC(=CC=1)C1(C2C=CC(=CC=2)OP(=O)([O-])[O-])C2C=CC=CC=2C(=O)O1.[Na+].[Na+].[Na+].[Na+].O.O

Computed Properties

  • Exact Mass: 583.96000
  • Monoisotopic Mass: 601.971
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 4
  • Complexity: 708
  • Covalently-Bonded Unit Count: 7
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 173A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: 橙色 - 粉红色结晶粉末
  • Density: Not available
  • Melting Point: 198C
  • Boiling Point: Not available
  • Flash Point: Not available
  • Stability/Shelf Life: Stable. Hygroscopic. Incompatible with strong oxidizing agents.
  • PSA: 199.99000
  • LogP: 4.78040
  • Vapor Pressure: Not available

Phenolphthalein diphosphate tetrasodium salt Customs Data

  • HS CODE:29322910

Phenolphthalein diphosphate tetrasodium salt Pricemore >>

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